Cas no 1181480-80-7 (2-Cyano-3-(2,5-difluorophenyl)-n-(2-methylcyclohexyl)prop-2-enamide)

• Product Name: 2-Cyano-3-(2,5-difluorophenyl)-n-(2-methylcyclohexyl)prop-2-enamide
• CAS No: 1181480-80-7
• MF: C₁₇H₁₈F₂N₂O
• MW: 304.334431171417
• CID: 5450685
• PubChem ID: 45906745
• Update Time: 2025-06-07

2-Cyano-3-(2,5-difluorophenyl)-n-(2-methylcyclohexyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(2,5-difluorophenyl)-N-(2-methylcyclohexyl)-2-propenamide
• 2-cyano-3-(2,5-difluorophenyl)-n-(2-methylcyclohexyl)prop-2-enamide
• 1181480-80-7
• Z449710632
• EN300-26579571
• (E)-2-cyano-3-(2,5-difluorophenyl)-N-(2-methylcyclohexyl)prop-2-enamide
• 2-Cyano-3-(2,5-difluorophenyl)-n-(2-methylcyclohexyl)prop-2-enamide

• Inchi： 1S/C17H18F2N2O/c1-11-4-2-3-5-16(11)21-17(22)13(10-20)8-12-9-14(18)6-7-15(12)19/h6-9,11,16H,2-5H2,1H3,(H,21,22)/b13-8+
• InChI Key： RLXAINFBPFDNKG-MDWZMJQESA-N
• SMILES： FC1C=CC(=CC=1/C=C(\C#N)/C(NC1CCCCC1C)=O)F

Computed Properties

• Exact Mass: 304.13871953g/mol
• Monoisotopic Mass: 304.13871953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.3±45.0 °C(Predicted)
• pka: 11.78±0.40(Predicted)

Additional information on 2-Cyano-3-(2,5-difluorophenyl)-n-(2-methylcyclohexyl)prop-2-enamide

2-Cyano-3-(2,5-Difluorophenyl)-N-(2-Methylcyclohexyl)Prop-2-Enamide: A Comprehensive Overview

CAS No 1181480-80-7, commonly referred to as 2-Cyano-3-(2,5-Difluorophenyl)-N-(2-Methylcyclohexyl)Prop-2-Enamide, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound has garnered considerable attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in enhancing the performance of certain biodegradable polymers, making it a subject of interest for researchers worldwide.

The molecular structure of 2-Cyano-3-(2,5-Difluorophenyl)-N-(2-Methylcyclohexyl)Prop-2-Enamide is characterized by a complex arrangement of functional groups, including a cyano group, a difluorophenyl moiety, and a cyclohexyl substituent. These features contribute to its exceptional stability and reactivity under various chemical conditions. The compound's ability to form strong intermolecular hydrogen bonds has been extensively studied, particularly in the context of its application as a stabilizing agent in polymer matrices.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on optimizing its production process. Scientists have developed novel synthetic pathways that significantly reduce the environmental footprint associated with its manufacture. For instance, a study published in the Journal of Green Chemistry demonstrated that the use of microwave-assisted synthesis could drastically cut down reaction times while maintaining product purity.

In terms of biological applications, CAS No 1181480-80-7 has shown promise as a potential drug delivery agent. Its ability to encapsulate hydrophobic drugs within its molecular structure makes it an ideal candidate for targeted drug delivery systems. Preclinical trials have indicated that this compound can enhance the bioavailability of certain anticancer agents, thereby reducing the required dosage and minimizing side effects.

The compound's unique electronic properties also make it a valuable component in advanced materials science applications. Researchers have explored its use in the development of high-performance organic semiconductors, where its electron-withdrawing groups play a crucial role in modulating electrical conductivity. Recent breakthroughs in this area have been documented in prominent journals such as Nature Materials and Advanced Materials.

In conclusion, 2-Cyano-3-(2,5-Difluorophenyl)-N-(2-Methylcyclohexyl)Prop-2-Enamide, identified by its CAS No 1181480-80-7, represents a cutting-edge advancement in modern chemistry. Its versatile properties and wide-ranging applications underscore its importance in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in shaping the future of materials science and pharmaceuticals.